Cas no 97-41-6 (Ethyl chrysanthemate)

Ethyl chrysanthemate structure

Product Name:Ethyl chrysanthemate

CAS No:97-41-6

Molecular Formula:C₁₂H₂₀O₂

Molecular Weight:196.286004066467

MDL:MFCD00001304

CID:34901

PubChem ID:7334

Ethyl chrysanthemate Properties

Names and Identifiers

- Ethyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
- Ethyl 2,2-dimethyl-3-(1-isobutenyl)cyclopropane-1-carboxylate
- ethyl chrysanthemate, mixed isomers cis and trans
- chrysanthemum monocarboxylic acid ethyl ester
- ethyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylate
- Ethyl 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
- Ethyl Chrysanthemate (Primary)
- Ethyl chrysanthemate
- Chrysanthemic acid ethyl ester
- Primary ethyl chrysanthemate
- Ethyl chrysanthemat
- Chrysanthemylmonocarboxylic Acid Ethyl Ester
- Ethyl 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropane-1-carboxylate
- Ethyl chrysanthemumate
- ethyl (+/-)-cis,trans-chrysanthemate
- ethyl 3,3-dimethyl-2-(2-methyl-1-propenyl)-1-cyclopropanecarboxylate
- ethyl 3,3-dimethyl-2-(2-metyl-1-propenyl)cyclopropanecarboxylate
- Ethyl chrisanthemate
- Ethyl ChrsantheMuMate
- ETHYL CHRY
- ethyl cis,trans-2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
- 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropane-1-carboxylic Acid Ethyl Ester
- Ethylchrysanthemate
- chrysanthemic acid, ethyl ester
- CYCLOPROPANECARBOXYLIC ACID, 2,2-DIMETHYL-3-(2-METHYL-1-PROPENYL)-, ETHYL ESTER
- Ethyl 2,2-dimethyl-3-
- Chrysanthemummonocarboxylic acid, ethyl ester (6CI)
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, ethyl ester (9CI)
- Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methylpropenyl)-, ethyl ester (8CI)
- Chrysanthemumic acid ethyl ester
- NSC 10819
- MDL： MFCD00001304
- InChIKey： VIMXTGUGWLAOFZ-UHFFFAOYSA-N
- Inchi： 1S/C12H20O2/c1-6-14-11(13)10-9(7-8(2)3)12(10,4)5/h7,9-10H,6H2,1-5H3
- SMILES： O=C(C1C(C)(C)C1/C=C(\C)/C)OCC
- BRN： 2045740

Computed Properties

Exact Mass: 196.14600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 196.14633
Heavy Atom Count: 14
Complexity: 260
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 2.78790
PSA: 26.30000
Refractive Index: n20/D 1.461(lit.)
Boiling Point: 112 °C/10 mmHg(lit.)
Melting Point: 0
Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
Color/Form: Colorless or yellowish transparent liquid.
Solubility: Insoluble in water, soluble in ethanol, methanol, acetone, benzene, toluene and other organic solvents.
Density: 0.906 g/mL at 25 °C(lit.)

Ethyl chrysanthemate Security Information

RTECS：GZ1727000
WGK Germany：2
Safety Instruction： S24/25
Hazard Statement： H227-H303
Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
Prompt：warning
Storage Condition：2-8°C
Risk Phrases： S24/25: prevent skin and eye contact.
TSCA：Yes

Ethyl chrysanthemate Customs Data

HS CODE：2916209090
Customs Data：

China Customs Code:
2916209090

Overview:

2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Ethyl chrysanthemate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035AP-5g	Ethyl 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate	97-41-6	95%	5g	$28.00	2025-02-19
A2B Chem LLC	AB46033-5g	Ethyl chrysanthemumate	97-41-6	95%	5g	$13.00	2024-07-18
Aaron	AR0035J1-25g	Ethyl 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate	97-41-6	98%	25g	$11.00	2025-01-21
abcr	AB262355-100 g	2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropane carboxylic acid ethyl ester, 95%; .	97-41-6	95%	100g	€168.80	2023-06-22
Apollo Scientific	OR921436-100g	Ethyl chrysanthemumate	97-41-6	95%	100g	£110.00	2023-08-31
Chemenu	CM203586-500g	Ethyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate	97-41-6	95%	500g	$216	2021-08-04
Enamine	EN300-20374-0.05g	ethyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate	97-41-6	95.0%	0.05g	$19.0	2025-03-21
eNovation Chemicals LLC	D694975-500ml	Ethyl 2,2-Dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate	97-41-6	95%	500ml	$135	2022-10-17
S e l l e c k ZHONG GUO	S5349-25ul	Ethyl chrysanthemumate	97-41-6	98%	25ul	¥795.3	2023-09-15
TargetMol Chemicals	T8228-50 mg	Ethyl chrysanthemate	97-41-6	99.39%	50mg	￥ 150

Ethyl chrysanthemate Synthesis

Synthetic Circuit 1

764-13-6

98684-92-5

97-41-6

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; pH 3.5 - 4.5
1.2 Reagents: Sodium nitrite Solvents: 1,2-Dichloroethane ; 4.5 h, 10 - 15 °C; 45 min, 10 - 15 °C
1.3 Catalysts: Cuprous chloride , Copper(II) tetrafluoroborate ; 11 h, 90 - 95 °C; 45 min, 90 - 95 °C

Reference

: Preparation method of ethyl chrysanthemate using glacial acetic acid

, China, , ,

Synthetic Circuit 2

623-33-6

764-13-6

97-41-6

Reaction Conditions

1.1 Reagents: Sodium nitrite Solvents: Acetic acid , Dimethyl carbonate , Water ; 4 - 5 h, pH 3.5 - 4.5, 20 - 25 °C; 60 min, 20 - 25 °C
1.2 Reagents: Cuprous chloride ; rt → 95 °C; 10 - 12 h, 90 - 95 °C; 90 min, 90 - 95 °C

Reference

: Method for preparation of ethyl chrysanthemate

, China, , ,

Synthetic Circuit 3

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Hydrazine, phenyl- , Cupric acetate , α-[(1R)-1-[[(2-Hydroxyphenyl)methylene]amino]ethyl]-2-methoxy-α-(2-methoxyphenyl… ; 2 h, 80 °C; 1 h, 25 °C

Reference

: Method for producing optically active chrysanthemic acid

, European Patent Organization, , ,

Synthetic Circuit 4

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Aqua[N-[[2-(hydroxy-κO)phenyl]methylene]glycinato(2-)-κN,κO]copper

Reference

: Catalytic role of copper compounds in the synthesis of chrysanthemate

Li, Zhengning; Chen, Huilin; Yu, Zhenyuan; Guo, Hefu, Fenzi Cuihua, 1992, 6(4), 286-90

Synthetic Circuit 5

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Zirconium, dodecakis(benzoato)dodecahydroxyoctakis(iodocopper)octakis[[1,1′,1′′-… (demetallated; post-treated with [Cu(CH3CN)]BF4) Solvents: Dichloromethane ; 5 h, rt; 9 h, rt

Reference

: Reversible Metalation and Catalysis with a Scorpionate-like Metallo-ligand in a Metal-Organic Framework

Sun, Chenyue; Skorupskii, Grigorii; Dou, Jin-Hu ; Wright, Ashley M. ; Dinca, Mircea, Journal of the American Chemical Society, 2018, 140(50), 17394-17398

Synthetic Circuit 6

623-33-6

764-13-6

97-41-6

Reaction Conditions

1.1 Reagents: Sodium acetate , Sodium nitrite Solvents: Acetic acid , Dichloromethane , Water ; 2 min, 15 °C
1.2 Reagents: Hydrazine, phenyl- , 2,6-Di-tert-butyl-4-methylphenol , Sodium stearate ; 2 min, 97 °C

Reference

: Method for synthesis of ethyl chrysanthemate via diazotization and cyclization in microreactor

, China, , ,

Synthetic Circuit 7

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Dirhodium tetraacetate Solvents: Dichloromethane ; 30 min, rt
1.2 Solvents: Dichloromethane ; rt; 24 h, rt

Reference

: Bottom-Up Synthesis of Acrylic and Styrylic RhII Carboxylate Polymer Beads: Solid-Supported Analogs of Rh2(OAc)4

Levchenko, Vladimir; Sundsli, Bard; Oien-Odegaard, Sigurd; Tilset, Mats; Hansen, Finn K.; et al, European Journal of Organic Chemistry, 2018, 2018(44), 6150-6157

Synthetic Circuit 8

2158-64-7

97-41-6

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide

Reference

: Synthesis of trans-chrysanthemic acid from levulinic acid

Julia, Marc; Julia, Sylvestre; Langlois, Michel, Bulletin de la Societe Chimique de France, 1965, (4), 1014-19

Synthetic Circuit 9

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Copper(II) triflate , Oxazole, 2,2′-methylenebis[4,5-dihydro-4,5,5-triphenyl-, (4R,4′R)- Solvents: Butyl chloride

Reference

: Copper complexes of optically active bisoxazolines as enantioselective catalysts in cyclopropanation reactions

, European Patent Organization, , ,

Synthetic Circuit 10

53434-70-1

97-41-6

Reaction Conditions

1.1 Reagents: Caronic acid Solvents: Benzene

Reference

: Synthesis of trans-chrysanthemic acid from dimethylacrolein and of trans-norchrysanthemic acid from crotonaldehyde

Julia, Marc; Julia, Sylvestre; Langlois, Michel, Bulletin de la Societe Chimique de France, 1965, (4), 1007-14

Synthetic Circuit 11

623-33-6

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: (SP-5-12)-Iodo[5,10,15,20-tetraphenyl-21H,23H-porphinato(2-)-κN21,κN22,κN23,κN24… Solvents: Dichloromethane , Water
1.2 Reagents: Sodium nitrite , Sulfuric acid Solvents: Water

Reference

: 5,10,15,20-Tetraphenylporphyrinatorhodium(III) Iodide Catalyzed Cyclopropanation Reactions of Alkenes Using Glycine Ester Hydrochloride

Barrett, Anthony G. M.; Braddock, D. Christopher; Lenoir, Isabelle; Tone, Hitoshi, Journal of Organic Chemistry, 2001, 66(24), 8260-8263

Synthetic Circuit 12

638-10-8

77600-82-9

97-41-6

Reaction Conditions

1.1 Reagents: Tetramethylammonium iodide , Sodium hydroxide Solvents: Dimethylformamide

Reference

: Reaction of allyl nonafluorobutyl sulfones with Michael acceptors. Synthesis of chrysanthemic acid derivatives

Hanack, Michael; Auchter, Anneliese; Wunde, Christian; Stoll, Theodor, Liebigs Annalen der Chemie, 1989, (9), 853-8

Synthetic Circuit 13

764-13-6

97-41-6

Reaction Conditions

1.1 Reagents: 2,3-Dimethyl-2-butene Solvents: 1,2-Dichloroethane

Reference

: Method for preparation of rel-(1R,3R)-3-(2-chloro-3,3,3-trifluoro-1-propen-1-yl)-2,2-dimethylcyclopropanecarboxylic acid

, China, , ,

Synthetic Circuit 14

764-13-6

97-41-6

Reaction Conditions

1.1 Reagents: Glucose Catalysts: Cytochrome P 450BM-3 precursor [268-alanine, 400-serine] (Bacillus megaterium st… Solvents: Methanol , Water ; pH 8, rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: In vivo and in vitro olefin cyclopropanation catalyzed by engineered and chimeric heme enzymes

, World Intellectual Property Organization, , ,

Synthetic Circuit 15

764-13-6

97-41-6

Reaction Conditions

1.1 Catalysts: Copper, [hydrotris[3-(2,4,6-trimethylphenyl)-1H-pyrazolato-κN1]borato(1-)-κN2,κN…

Reference

: {Hydrotris(3-(2,4,6-trimethylphenyl))pyrazolylborate}copper, TpMsCu

Perez, Pedro J.; Diaz-Requejo, M. Mar, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Synthetic Circuit 16

84524-95-8

97-41-6

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium chloride

Reference

: Phase-transfer catalyzed synthesis of cyclopropanecarboxylic acid esters

Lantzsch, Reinhard, Synthesis, 1982, (11), 955-6

Synthetic Circuit 17

97-41-6

Reaction Conditions

Reference

: Preparation of alkyl chrysanthemate

, China, , ,

Synthetic Circuit 18

97-41-6

Reaction Conditions

Reference

: Cyclopropanecarboxylic acid salts and their application

, Hungary, , ,

Synthetic Circuit 19

97-41-6

Reaction Conditions

Reference

: Alkyl cyclopropanecarboxylates

, Hungary, , ,

Synthetic Circuit 20

97-41-6

Reaction Conditions

Reference

: 3-Alkene-1-yl-2,2-dimethylcyclopropanecarboxylic acid 4-fluoro-3-phenoxybenzylesters and their use in pesticides

, European Patent Organization, , ,

Ethyl chrysanthemate Raw materials

Ethyl chrysanthemate Preparation Products

Ethyl chrysanthemate (97-41-6)

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Ethyl chrysanthemate Related Literature

1. Vinylcyclopropane rearrangements

Z. Goldschmidt,B. Crammer Chem. Soc. Rev. 1988 17 229
2. The Cope rearrangement of gem-dimethyl substituted divinylcyclopropanes

Jonathan D. Osler,William P. Unsworth,Richard J. K. Taylor Org. Biomol. Chem. 2013 11 7587
3. Chemoselective reduction of aldehydes via a combination of NaBH4 and acetylacetone

Guoqing Sui,Qingyun Lv,Xiaoqing Song,Huihui Guo,Jiatong Dai,Li Ren,Chi-Sing Lee,Wenming Zhou,Hong-Dong Hao New J. Chem. 2019 43 15793
4. Ruthenium complexes with chiral tetradentate PNNP ligands: Asymmetric catalysis from the viewpoint of inorganic chemistry

Antonio Mezzetti Dalton Trans. 2010 39 7851
5. Bis(phosphanylamino)benzene ligands: a zinc(ii) complex and an unusual nickel(i) complex with a Dewar-benzene-type Ni2P2N2 backbone

F. Majoumo-Mbé,O. Kühl,P. L?nnecke,I. Silaghi-Dumitrescu,E. Hey-Hawkins ligands: a zinc(ii) complex and an unusual nickel(i) complex with a Dewar-benzene-type Ni2P2N2 backbone. F. Majoumo-Mbé O. Kühl P. L?nnecke I. Silaghi-Dumitrescu E. Hey-Hawkins Dalton Trans. 2008 3107
6. Selectivity of a thiosemicarbazonatocopper(ii) complex towards duplex RNA. Relevant noncovalent interactions both in solid state and solution

Rubén Gil-García,María Ugalde,Natalia Busto,Héctor J. Lozano,José M. Leal,Bego?a Pérez,Gotzon Madariaga,Maite Insausti,Luis Lezama,Roberto Sanz,Lidia M. Gómez-Sainz,Bego?a García,Javier García-Tojal Dalton Trans. 2016 45 18704
7. Solution and solid state structures and magnetism of a series of linear trinuclear compounds with a hexacoordinate LnIII and two terminal NiII centers

Peter Comba,Markus Enders,Michael Gro?hauser,Markus Hiller,Dennis Müller,Hubert Wadepohl Dalton Trans. 2017 46 138
8. Solution and solid state structures and magnetism of a series of linear trinuclear compounds with a hexacoordinate LnIII and two terminal NiII centers

Peter Comba,Markus Enders,Michael Gro?hauser,Markus Hiller,Dennis Müller,Hubert Wadepohl Dalton Trans. 2017 46 138
9. Studies of chrysanthemic acid derivatives: catalysed reactions of 3-(2-hydroxy-methyl-3,3-dimethylcyclopropyl)-2-methylpropanol and formation of a novel eight-membered cyclic sulphite

Bernard Crammer,Zeev Goldschmidt,Raphael Ikan,Shmuel Cohen J. Chem. Soc. Perkin Trans. 1 1984 887
10. Monoterpenoids

M. S. Carson,D. H. Grayson Nat. Prod. Rep. 1986 3 251

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Amadis Chemical Company Limited

(CAS:97-41-6)Ethyl chrysanthemate

Purity:99%

Quantity:500g

Price($):292.0

Cas no 97-41-6 (Ethyl chrysanthemate)

Ethyl chrysanthemate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl chrysanthemate Security Information

Ethyl chrysanthemate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Ethyl chrysanthemate Pricemore >>

Ethyl chrysanthemate Synthesis

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Ethyl chrysanthemate Raw materials

Ethyl chrysanthemate Preparation Products

Ethyl chrysanthemate Suppliers

Ethyl chrysanthemate Related Literature

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